Cas no 1232-51-5 (Diethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate)

• Product Name: Diethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate
• CAS No: 1232-51-5
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 1092094
• PubChem ID: 852453
• Update Time: 2025-05-25

Diethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate
• diethyl 1-benzylimidazole-4,5-dicarboxylate
• AQ-776/42801631
• 1H-Imidazole-4,5-dicarboxylic acid, 1-(phenylmethyl)-, 4,5-diethyl ester
• diethyl1-benzyl-1H-imidazole-4,5-dicarboxylate
• 1232-51-5
• 4,5-diethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate

• Inchi： 1S/C16H18N2O4/c1-3-21-15(19)13-14(16(20)22-4-2)18(11-17-13)10-12-8-6-5-7-9-12/h5-9,11H,3-4,10H2,1-2H3
• InChI Key： BFJTWITVMMZWRP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(=O)OCC)N=CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 302.12665706g/mol
• Monoisotopic Mass: 302.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.4Ų

Additional information on Diethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate

Recent Advances in the Study of Diethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate (CAS: 1232-51-5) and Its Applications in Chemical Biology and Medicine

Diethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate (CAS: 1232-51-5) is a versatile imidazole derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, including enzyme inhibitors, antimicrobial agents, and anticancer compounds. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of Diethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate is its role in the development of novel enzyme inhibitors. Researchers have demonstrated that this compound can serve as a scaffold for the design of inhibitors targeting key enzymes involved in disease pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of potent inhibitors for protein kinases, which are critical targets in cancer therapy. The study highlighted the compound's ability to modulate enzyme activity through selective binding, offering new avenues for drug development.

In addition to its applications in enzyme inhibition, Diethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate has shown promising antimicrobial properties. A 2023 study in the European Journal of Medicinal Chemistry explored the compound's efficacy against a range of bacterial and fungal pathogens. The results indicated that derivatives of this compound exhibited significant antimicrobial activity, particularly against drug-resistant strains. These findings suggest that further optimization of the compound's structure could lead to the development of new antimicrobial agents with improved efficacy and reduced side effects.

Another area of interest is the compound's potential in anticancer research. Recent investigations have revealed that Diethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate can induce apoptosis in cancer cells by targeting specific signaling pathways. A study conducted by a team at the National Cancer Institute demonstrated that the compound's derivatives could effectively inhibit the proliferation of breast cancer cells in vitro. The researchers attributed this effect to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptosis. These results underscore the compound's potential as a lead candidate for anticancer drug development.

The synthesis of Diethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate has also been a focus of recent research. Advances in synthetic methodologies have enabled the production of the compound with higher yields and greater purity. A 2022 publication in Organic Letters detailed a novel catalytic approach that significantly improved the efficiency of the synthesis process. This development is expected to facilitate the large-scale production of the compound for further biological and pharmacological studies.

In conclusion, Diethyl 1-benzyl-1H-imidazole-4,5-dicarboxylate (CAS: 1232-51-5) represents a promising compound with diverse applications in chemical biology and medicine. Its role as a scaffold for enzyme inhibitors, antimicrobial agents, and anticancer compounds highlights its versatility and potential for therapeutic development. Continued research into its synthesis, mechanism of action, and biological activities will likely yield further insights and opportunities for innovation in the field.